![molecular formula C13H14N2 B1302030 N1-Benzylbenzene-1,2-diamine CAS No. 5822-13-9](/img/structure/B1302030.png)
N1-Benzylbenzene-1,2-diamine
Overview
Description
N1-Benzylbenzene-1,2-diamine, also known as N1-benzyl-1,2-diaminobenzene (NBD), is an aromatic diamine that is widely used in the synthesis of various compounds and has a wide range of applications in the fields of medicine, biochemistry, and materials science. NBD is a colorless, water-soluble compound with a molecular weight of 149.2 g/mol and a melting point of 58-59 °C. It is a versatile molecule that has been used in the development of a variety of drugs, polymers, and other materials.
Scientific Research Applications
Anti-Inflammatory Properties
N1-Benzylbenzene-1,2-diamine (BMD) and its analogs, such as N1-Benzyl-4-methylbenzene-1,2-diamine (JSH-21), have been studied for their anti-inflammatory properties. These compounds exhibit inhibitory effects on nitric oxide production in macrophages and modulate nuclear factor-kappa B (NF-kB) transcriptional activity, which is key in inflammatory responses. BMD and its analogs could serve as potential therapeutic agents in nitric oxide-associated inflammatory diseases (Shin et al., 2005); (Min et al., 2004).
Corrosion Inhibition
This compound derivatives have been investigated as corrosion inhibitors, particularly for mild steel. Schiff base compounds derived from this diamine, such as N1-benzylidene-N4-phenylbenzene-1,4-diamine, show effective inhibition in acidic environments. These compounds adhere to metal surfaces, forming a protective layer against corrosion (Nor Hashim et al., 2012); (Singh & Quraishi, 2016).
Polymer Material Development
This compound and related compounds are used in the synthesis of various polyamides and polyimides, which have applications in materials science. These polymers, derived from diamines, display properties like solubility in aprotic solvents, high tensile strength, and thermal stability, making them suitable for creating flexible, durable materials (Yang et al., 1996); (Iqbal et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
2-N-benzylbenzene-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11/h1-9,15H,10,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOBQXWFQMOJTJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=CC=CC=C2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90370744 | |
Record name | N1-Benzylbenzene-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5822-13-9 | |
Record name | N1-Benzylbenzene-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5822-13-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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